N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide
Overview
Description
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide, also known as DFBTO, is a small molecule inhibitor of the human enzyme, cyclin-dependent kinase 2 (CDK2). It has been widely studied for its potential therapeutic applications in cancer and other diseases. DFBTO has been found to have a wide range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. In addition, DFBTO has been used in laboratory experiments to study the mechanisms of action of CDK2 and its role in cell cycle regulation.
Scientific Research Applications
Fungicide
This compound has been found to be a potent Succinate Dehydrogenase Inhibitor (SDH) . SDH is an attractive target for developing green fungicides to manage agricultural pathogens . The compound showed higher fungicidal activity against Fusarium graminearum Schw (EC 50 = 0.93 μg/mL) than the commercial fungicides thifluzamide (EC 50 > 50 μg/mL) and boscalid (EC 50 > 50 μg/mL) .
Plant Growth Promoter
The compound could stimulate the growth of wheat seedlings and Arabidopsis thaliana and increase the biomass of the treated plants . Preliminary studies on the plant growth promoter mechanism indicated that it could increase nitrate reductase activity in planta, which in turn stimulates the growth of plants .
Antioxidant
Thiazole derivatives, including this compound, have been found to act as antioxidants . They help in neutralizing harmful free radicals in the body, thereby preventing oxidative stress and related diseases .
Analgesic
Thiazole derivatives have been reported to have analgesic properties . This means they can be used to relieve pain .
Anti-inflammatory
These compounds have also been found to have anti-inflammatory properties . They can be used to reduce inflammation in the body .
Antimicrobial
Thiazole derivatives have been found to have antimicrobial properties . They can inhibit the growth of or kill microorganisms, thereby preventing or treating infections .
Antifungal
Apart from being used as fungicides in agriculture, these compounds also have antifungal properties in medical applications . They can be used to treat fungal infections .
Antiviral
Thiazole derivatives have been found to have antiviral properties . They can inhibit the replication of viruses, thereby preventing or treating viral infections .
Mechanism of Action
Target of Action
Compounds with a similar thiazole structure have been found to have diverse biological activities, acting as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Similar compounds have shown to inhibit cox-1, an enzyme involved in inflammation . The compound’s interaction with its target could lead to changes in the target’s function, potentially altering cellular processes.
Biochemical Pathways
The compound may affect various biochemical pathways due to its potential diverse biological activities. For instance, its potential anti-inflammatory activity could involve the cyclooxygenase (COX) pathway, which plays a key role in inflammation . The compound’s potential antifungal activity suggests it may interfere with fungal metabolic pathways .
Pharmacokinetics
Thiazole compounds are generally slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the compound’s bioavailability.
Result of Action
Similar compounds have shown to have anti-inflammatory effects, potentially by inhibiting cox-1 . Additionally, some compounds have demonstrated fungicidal activity, suggesting they may kill or inhibit the growth of fungi .
properties
IUPAC Name |
N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-methyl-1,2-oxazole-5-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7F2N3O2S/c1-5-2-8(19-17-5)11(18)16-12-15-10-7(14)3-6(13)4-9(10)20-12/h2-4H,1H3,(H,15,16,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKYRDMQDKRKPBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)NC2=NC3=C(C=C(C=C3S2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7F2N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-methylisoxazole-5-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide](/img/structure/B6498436.png)
![4-{2-[5-(thiophen-2-yl)-1,2-oxazol-3-yl]acetamido}benzamide](/img/structure/B6498439.png)
![N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-[(pyridin-3-yl)methyl]-1,2-oxazole-5-carboxamide](/img/structure/B6498444.png)
![N-[4-(4-cyanophenyl)-1,3-thiazol-2-yl]-3-methyl-1,2-oxazole-5-carboxamide](/img/structure/B6498478.png)
![3-methyl-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]-1,2-oxazole-5-carboxamide](/img/structure/B6498487.png)
![N-[3-(1,3-benzothiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-3-methyl-1,2-oxazole-5-carboxamide](/img/structure/B6498495.png)
![3-methyl-N-[11-(methylsulfanyl)-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl]-1,2-oxazole-5-carboxamide](/img/structure/B6498500.png)
![N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-3-methyl-1,2-oxazole-5-carboxamide](/img/structure/B6498506.png)
![3-methyl-N-[5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl]-1,2-oxazole-5-carboxamide](/img/structure/B6498514.png)
![N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-3-methyl-1,2-oxazole-5-carboxamide](/img/structure/B6498529.png)